Cas no 2248383-15-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- 2248383-15-3
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate
- EN300-6513410
-
- Inchi: 1S/C14H15NO5/c1-9(7-8-19-2)14(18)20-15-12(16)10-5-3-4-6-11(10)13(15)17/h3-6,9H,7-8H2,1-2H3
- InChI Key: VQZLULMUEXJPPX-UHFFFAOYSA-N
- SMILES: O(C(C(C)CCOC)=O)N1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 277.09502258g/mol
- Monoisotopic Mass: 277.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 72.9Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6513410-1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate |
2248383-15-3 | 1g |
$842.0 | 2023-08-31 | ||
| Enamine | EN300-6513410-5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate |
2248383-15-3 | 5g |
$2443.0 | 2023-08-31 | ||
| Enamine | EN300-6513410-10g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate |
2248383-15-3 | 10g |
$3622.0 | 2023-08-31 | ||
| Enamine | EN300-6513410-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate |
2248383-15-3 | 95.0% | 0.05g |
$707.0 | 2025-03-14 | |
| Enamine | EN300-6513410-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate |
2248383-15-3 | 95.0% | 0.1g |
$741.0 | 2025-03-14 | |
| Enamine | EN300-6513410-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate |
2248383-15-3 | 95.0% | 0.25g |
$774.0 | 2025-03-14 | |
| Enamine | EN300-6513410-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate |
2248383-15-3 | 95.0% | 0.5g |
$809.0 | 2025-03-14 | |
| Enamine | EN300-6513410-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate |
2248383-15-3 | 95.0% | 1.0g |
$842.0 | 2025-03-14 | |
| Enamine | EN300-6513410-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate |
2248383-15-3 | 95.0% | 2.5g |
$1650.0 | 2025-03-14 | |
| Enamine | EN300-6513410-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate |
2248383-15-3 | 95.0% | 5.0g |
$2443.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate Related Literature
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate (CAS No. 2248383-15-3) and Its Emerging Applications in Chemical Biology
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate, identified by the CAS number 2248383-15-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic ester, featuring a unique isoindole scaffold combined with a β-ketoester moiety, has garnered attention due to its structural complexity and versatile reactivity. The presence of both electron-withdrawing and electron-donating groups within its molecular framework suggests multifaceted interactions with biological targets, making it a promising candidate for drug discovery and mechanistic studies.
Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, paving the way for its exploration in various biochemical pathways. The 1,3-dioxo group, also known as a β-ketoester, is particularly noteworthy for its ability to participate in enolate formation and Michael additions, which are pivotal reactions in organic synthesis and natural product biosynthesis. When coupled with the rigid isoindole core, this structural motif introduces rigidity that can modulate binding affinities and selectivity in enzyme inhibition studies.
The 4-methoxy substituent at the butanoate side chain enhances lipophilicity while maintaining metabolic stability, a critical factor in pharmaceutical design. Meanwhile, the 2-methylbutanoate moiety contributes to solubility and bioavailability profiles, making this compound an attractive intermediate for further derivatization. Such structural features align well with current trends in medicinal chemistry, where optimizing physicochemical properties is essential for developing lead compounds.
In the context of contemporary research, this compound has been investigated for its potential role in modulating enzyme activity. Specifically, studies suggest that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate may interact with proteases and oxidoreductases involved in inflammatory responses. The isoindole ring has been reported to exhibit anti-inflammatory properties in certain biological systems, partly due to its ability to disrupt reactive oxygen species (ROS) generation pathways. This aligns with ongoing efforts to develop small-molecule inhibitors targeting ROS-mediated signaling cascades.
Moreover, the β-ketoester functionality provides a handle for further chemical manipulation through condensation reactions with amines or nucleophiles. Such transformations can yield Schiff bases or amides with enhanced binding capabilities against specific biological targets. For instance, recent publications highlight the use of similar heterocyclic esters in designing kinase inhibitors, where the combination of isoindole and β-ketoester motifs improves both potency and selectivity. This underscores the versatility of CAS No. 2248383-15-3 as a scaffold for drug-like molecules.
From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate involves multi-step sequences that showcase modern synthetic methodologies. Transition-metal-catalyzed cross-coupling reactions have been employed to construct the isoindole core efficiently. Additionally, asymmetric hydrogenation techniques have been utilized to achieve enantioselective control over chiral centers introduced during synthesis. These advances not only streamline production but also enhance access to enantiomerically pure forms of this compound for stereochemical studies.
The compound’s potential extends beyond enzyme inhibition; it has also been explored as a precursor for fluorescent probes in cellular imaging applications. Isoindole derivatives are known for their photophysical properties, including fluorescence emission that can be tuned by substituent effects. The methoxy group on the butanoate side chain can be further functionalized to introduce additional chromophores or quencher moieties without compromising core structure integrity. Such modifications could enable real-time monitoring of biological processes using this compound as a reporter molecule.
In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate (CAS No. 2248383-15-3) stands as a versatile building block with broad implications in chemical biology and drug discovery. Its unique structural features—combining an isoindole scaffold with functionalized β-ketoester moieties—make it an excellent candidate for developing novel therapeutics targeting inflammation and other pathological conditions. As synthetic methodologies continue to evolve toward greater efficiency and selectivity,this compound will likely play an increasingly important role in both academic research and industrial applications.
2248383-15-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methoxy-2-methylbutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)